Cas no 1060817-44-8 (3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde)

• Product Name: 3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde
• CAS No: 1060817-44-8
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 4457230
• PubChem ID: 45791178
• Update Time: 2025-06-14

3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)tetrahydrofuran-3-carbaldehyde
• 3-(4-fluorophenyl)tetrahydro-3-furancarbaldehyde(SALTDATA: FREE)
• 3-Furancarboxaldehyde, 3-(4-fluorophenyl)tetrahydro-
• 3-(4-FLUOROPHENYL)TETRAHYDRO-3-FURANCARBALDEHYDE
• 1060817-44-8
• AKOS005264348
• CS-0440340
• DTXSID301228850
• 3-(4-Fluorophenyl)tetrahydro-3-furancarboxaldehyde
• 3-(4-FLUOROPHENYL)OXOLANE-3-CARBALDEHYDE
• 3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde

• MDL： MFCD11053963
• Inchi： 1S/C11H11FO2/c12-10-3-1-9(2-4-10)11(7-13)5-6-14-8-11/h1-4,7H,5-6,8H2
• InChI Key： FMKGNBPMWWCKQY-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=C(F)C=C2)(C=O)C1

Computed Properties

• Exact Mass: 194.07430775Da
• Monoisotopic Mass: 194.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde

Research Briefing on 3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde (CAS: 1060817-44-8) in Chemical Biology and Pharmaceutical Applications

3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde (CAS: 1060817-44-8) is a fluorinated furan derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a tetrahydrofuran ring substituted with a 4-fluorophenyl group and an aldehyde functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in medicinal chemistry, particularly in the development of novel enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde as a key building block in the synthesis of selective phosphodiesterase (PDE) inhibitors. The researchers utilized the aldehyde group for Schiff base formation with various amines, yielding compounds with improved selectivity for PDE4 over other PDE isoforms. The fluorophenyl moiety was found to enhance binding affinity through hydrophobic interactions with the enzyme's active site, while the tetrahydrofuran ring contributed to metabolic stability.

In the field of neurodegenerative disease research, a recent patent application (WO2023056421) disclosed derivatives of 1060817-44-8 as potential neuroprotective agents. The compounds showed promising activity in in vitro models of oxidative stress-induced neuronal damage, with the fluorophenyl group playing a crucial role in blood-brain barrier penetration. Molecular dynamics simulations revealed that the conformational flexibility of the tetrahydrofuran ring allows optimal positioning of the pharmacophore elements for target engagement.

Significant progress has also been made in the synthetic methodology for 3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde. A 2024 publication in Organic Process Research & Development described an improved asymmetric synthesis route with 92% enantiomeric excess, addressing previous challenges in stereocontrol. The new protocol employs a chiral auxiliary approach followed by oxidative cleavage, yielding the target compound in high purity suitable for pharmaceutical applications.

The compound's potential in antimicrobial drug development was highlighted in a recent ACS Infectious Diseases paper, where it served as a precursor for novel quorum sensing inhibitors. Structural modifications at the aldehyde position produced derivatives with potent activity against Pseudomonas aeruginosa biofilms, while maintaining low cytotoxicity. The fluorophenyl moiety was essential for disrupting bacterial communication pathways without inducing resistance.

Ongoing clinical trials (NCT05877182) are investigating prodrugs derived from 1060817-44-8 for inflammatory bowel disease treatment. Preliminary results suggest that the tetrahydrofuran scaffold provides improved gastrointestinal stability compared to similar aromatic aldehydes, with the fluorine atom enhancing target tissue accumulation. Pharmacokinetic studies in animal models showed favorable absorption and distribution profiles.

Future research directions for 3-(4-Fluorophenyl)tetrahydro-3-furancarbaldehyde include exploration of its applications in PROTAC (proteolysis targeting chimera) technology and as a warhead in covalent inhibitors. The compound's unique combination of rigidity (furan ring) and flexibility (aldehyde functionality) makes it particularly suitable for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines for oncology and autoimmune indications.